molecular formula C20H17NO3 B15360973 2,6-Bis(benzyloxy)nicotinaldehyde

2,6-Bis(benzyloxy)nicotinaldehyde

Cat. No.: B15360973
M. Wt: 319.4 g/mol
InChI Key: WASPEZBHLRJYIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Bis(benzyloxy)nicotinaldehyde is a nicotinamide derivative characterized by a pyridine ring substituted with two benzyloxy groups at the 2- and 6-positions and an aldehyde functional group at the 3-position. This compound serves as a critical intermediate in pharmaceutical synthesis, particularly in the development of NAD (nicotinamide adenine dinucleotide) biosynthesis modulators and anticancer agents.

Properties

Molecular Formula

C20H17NO3

Molecular Weight

319.4 g/mol

IUPAC Name

2,6-bis(phenylmethoxy)pyridine-3-carbaldehyde

InChI

InChI=1S/C20H17NO3/c22-13-18-11-12-19(23-14-16-7-3-1-4-8-16)21-20(18)24-15-17-9-5-2-6-10-17/h1-13H,14-15H2

InChI Key

WASPEZBHLRJYIZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=NC(=C(C=C2)C=O)OCC3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Nicotinaldehyde (Parent Compound)

Nicotinaldehyde, the unsubstituted parent molecule, shares the pyridine-aldehyde core but lacks the benzyloxy groups. Key differences include:

  • Bioavailability and Metabolic Pathways: Nicotinaldehyde is a known NAD precursor in leukemia cells, bypassing NAMPT (nicotinamide phosphoribosyltransferase)-dependent pathways via enzymatic conversion to nicotinic acid (NA) .
  • Anticancer Activity : Nicotinaldehyde counteracts the antitumor effects of NAMPT inhibitors (e.g., APO866) by activating alternative NAD salvage pathways . The steric bulk of benzyloxy groups in the derivative could mitigate this interference, though experimental validation is lacking.

Table 1: Key Properties of Nicotinaldehyde vs. 2,6-Bis(benzyloxy)nicotinaldehyde

Property Nicotinaldehyde 2,6-Bis(benzyloxy)nicotinaldehyde
Molecular Formula C₆H₅NO C₂₀H₁₇NO₃
Molecular Weight 107.11 g/mol 335.36 g/mol
Substituents None 2,6-benzyloxy groups
Lipophilicity (LogP)* ~0.5 ~3.8 (predicted)
NAD Biosynthesis Role Direct precursor Likely indirect (untested)

*Predicted using fragment-based methods due to lack of experimental data.

2,6-Dichlorobenzaldehyde

  • Reactivity: The electron-withdrawing chlorine atoms in 2,6-dichlorobenzaldehyde increase electrophilicity at the aldehyde group, enhancing reactivity in nucleophilic additions .

Table 2: Structural and Functional Comparison

Property 2,6-Dichlorobenzaldehyde 2,6-Bis(benzyloxy)nicotinaldehyde
Molecular Formula C₇H₄Cl₂O C₂₀H₁₇NO₃
Molecular Weight 175.01 g/mol 335.36 g/mol
Substituent Effects Electron-withdrawing (Cl) Electron-donating (O-Benzyl)
Primary Use Agrochemicals Pharmaceutical intermediates

Benzylpenicillin Derivatives (e.g., Benzathine Benzylpenicillin)

Though pharmacologically distinct, benzylpenicillin derivatives highlight the role of benzyl groups in modulating solubility and stability:

  • Benzyl Group Impact : Benzyloxy groups in 2,6-bis(benzyloxy)nicotinaldehyde likely enhance solubility in organic solvents, akin to the benzyl moiety in benzathine benzylpenicillin, which improves drug formulation stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.